Cas no 77280-68-3 (4-Thiazolebutanenitrile,g-oxo-)
77280-68-3 structure
Product Name:4-Thiazolebutanenitrile,g-oxo-
CAS No:77280-68-3
MF:C7H6N2OS
MW:166.200339794159
CID:564371
PubChem ID:131767
Update Time:2025-04-19
4-Thiazolebutanenitrile,g-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolebutanenitrile,g-oxo-
- 4-thiazolebutanenitrile, gamma-oxo-
- 1-(4-thiazolyl)-3-cyano-1-propanone
- 4-oxo-4-(1,3-thiazol-4-yl)butanenitrile
- 77280-68-3
- DTXSID40228009
- AKOS006276493
- gamma-Oxo-4-thiazolebutyronitrile
- 4-Thiazolebutyronitrile, gamma-oxo-
- BRN 5505124
-
- Inchi: 1S/C7H6N2OS/c8-3-1-2-7(10)6-4-11-5-9-6/h4-5H,1-2H2
- InChI Key: ZDZHNYPJWSHHHT-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1)C(CCC#N)=O
Computed Properties
- Exact Mass: 166.02008399g/mol
- Monoisotopic Mass: 166.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 82Ų
4-Thiazolebutanenitrile,g-oxo- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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